3,5-Dichloro-2-methylpyrido[3,4-b]pyrazine

• Molecular Formula: C8H5Cl2N3
• Molecular Weight: 214.05 g/mol
• IUPAC Name: 3,5-dichloro-2-methylpyrido[3,4-b]pyrazine
• InChI: InChI=1S/C8H5Cl2N3/c1-4-7(9)13-6-5(12-4)2-3-11-8(6)10/h2-3H,1H3
• InChI Key: ZWLVPPJYWQWSPL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C2C(=N1)C=CN=C2Cl)Cl

Description

3,5-Dichloro-2-methylpyrido[3,4-b]pyrazine is a useful research compound. Its molecular formula is C8H5Cl2N3 and its molecular weight is 214.05 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A glass microwave reaction vessel was charged with 5-chloro-2-methylpyrido[3,4-b]pyrazin-3-yl methanesulfonate (160 mg, 0.585 mmol), 1,4-Dioxane (1 mL) and hydrogen chloride (4 M in 1,4-dioxane, 0.73 mL, 2.92 mmol) (Sigma Aldich). The reaction mixture was stirred and heated in an oil bath at 70° C. for 1 h, then cooled to RT. The mixture was diluted with EtOAc (50 mL) and washed with sat. NaHCO3. The organic layer was dried (MgSO4), filtered and concentrated to give 3,5-dichloro-2-methylpyrido[3,4-b]pyrazine (62 mg, 0.290 mmol, 49% yield) as a brown solid. MS (ESI, pos. ion) m/z: 213.9 (M+1).